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Get Quote

A Note on Nomenclature: Initial searches for "SCR15" did not yield relevant results in the

context of human or mouse signaling pathways. It is highly probable that this was a

typographical error and the intended subject was Interferon-Stimulated Gene 15 (ISG15), a

critical protein in the innate immune response with well-documented and significant functional

divergences between human and mouse models. This guide will proceed under the assumption

that the topic of interest is ISG15.

Interferon-stimulated gene 15 (ISG15) is a ubiquitin-like modifier that plays a pivotal role in the

innate immune system. It is rapidly induced by type I interferons and functions both

intracellularly, through a process called ISGylation, and extracellularly as a cytokine-like

signaling molecule.[1][2][3] While the ISG15 system is conserved across mammals, extensive

research has revealed striking differences in its function and regulation between humans and

mice, making direct extrapolation of findings from mouse models to human physiology a

complex task.[4][5]

Key Functional Differences: An Overview
The most profound difference lies in ISG15's role in antiviral immunity. In murine models,

ISG15 and the process of ISGylation are predominantly antiviral.[5][6] Mice deficient in Isg15 or

its conjugating enzyme Ube1l show increased susceptibility to a range of viruses, including
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influenza and herpesviruses.[6][7] In stark contrast, humans deficient in ISG15 do not exhibit

increased susceptibility to viral infections; in fact, their cells show enhanced antiviral resistance.

[4][8] This paradoxical finding is a cornerstone of the human vs. mouse divergence in ISG15

function.

This species-specific antiviral role is largely attributed to the differential regulation of the Type I

interferon (IFN-I) signaling pathway. In humans, intracellular ISG15 is a crucial negative

regulator of the IFN-I response. It achieves this by binding to and stabilizing USP18, a protease

that inhibits the IFN-I receptor.[2][5][9] The absence of ISG15 in human cells leads to the

degradation of USP18, resulting in a prolonged and heightened IFN-I signaling state, which

enhances viral resistance.[3][4] This ISG15-dependent stabilization of USP18 does not occur in

mice, meaning mice can regulate their IFN response independently of ISG15.[5][8][9][10]

Quantitative Data Comparison
The functional differences between human and mouse ISG15 are rooted in their genetics,

structure, and interactions.
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Feature Human ISG15 Mouse ISG15 References

Sequence Identity N/A
~66% identity with

human ISG15
[10]

Primary Antiviral Role

Proviral (deficiency

leads to enhanced

viral resistance)

Antiviral (deficiency

leads to increased

viral susceptibility)

[4][5][7]

Regulation of IFN-I

Signaling

Negative regulator;

stabilizes USP18 to

dampen IFN-I

signaling.

Does not stabilize

Usp18; IFN-I

regulation is ISG15-

independent.

[5][8][9]

Extracellular Function

Secreted cytokine;

induces IFN-γ from

NK and T cells via

LFA-1.

Secreted cytokine;

induces IFN-γ from

splenocytes via LFA-

1.

[1][2]

Structure

(Multimerization)

Contains one key

cysteine residue

(Cys78) potentially

involved in

multimerization.

Contains two key

cysteine residues

(Cys76, Cys144)

important for

multimerization.

[1]

Effect of Deficiency on

Mycobacterial

Immunity

Impaired IFN-γ

production in

response to BCG

vaccination, leading to

severe disease.

Not a primary model

for this specific human

immunodeficiency.

[1][2]

Signaling Pathways
Intracellular ISGylation Pathway
ISGylation is the covalent conjugation of ISG15 to target proteins. This process is analogous to

ubiquitination and involves a three-step enzymatic cascade. The core enzymes (E1, E2, and

E3) are themselves induced by type I interferons.[11] This pathway is broadly conserved

between humans and mice. ISGylation can alter the function, stability, or localization of target

proteins, which include both host and viral factors.[6]
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Caption: The Intracellular ISGylation Pathway.
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Extracellular ISG15 Signaling Pathway
Both human and mouse cells secrete free, unconjugated ISG15 in response to stimuli like IFN

or pathogen exposure.[1][12] Secreted ISG15 acts as a cytokine, primarily signaling through

the Lymphocyte Function-Associated Antigen-1 (LFA-1) integrin receptor on the surface of

immune cells like Natural Killer (NK) cells and T cells.[1][2] This interaction stimulates the

production and secretion of IFN-γ, a key cytokine for antiviral and antibacterial immunity.
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Caption: Extracellular ISG15 Signaling via the LFA-1 Receptor.

Experimental Protocols
Detection of Protein ISGylation by Western Blot

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b1193558/docs?utm_src=pdf-body-img#a-comparative-guide-to-the-function-of-isg15-in-human-vs-mouse-models
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193558?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol is used to detect the increase in ISG15 and its conjugation to target proteins

following interferon stimulation.

Objective: To visualize free ISG15 and high-molecular-weight ISG15 conjugates in cell lysates.

Methodology:

Cell Culture and Stimulation: Culture human (e.g., HeLa, HEK293T) or mouse (e.g., MEFs)

cells to sub-confluency.[11] Treat one set of cells with Type I interferon (e.g., 1,000 U/mL of

IFN-β) for 24-48 hours. Leave a parallel control set untreated. ISG15 conjugates typically

begin to accumulate ~18 hours post-stimulation.[11]

Cell Lysis: Wash cells with cold PBS and lyse them on ice using a suitable buffer (e.g., NP40

or RIPA buffer) containing protease inhibitors.[11]

Protein Quantification: Determine the protein concentration of the lysates using a standard

assay (e.g., BCA assay).

SDS-PAGE and Western Blot:

Separate equal amounts of total protein (e.g., 30 µg) on an SDS-polyacrylamide gel (a

12% or gradient gel is recommended to resolve both free 15 kDa ISG15 and high-

molecular-weight conjugates).[11]

Transfer the separated proteins to a nitrocellulose or PVDF membrane.

Block the membrane with a suitable blocking agent (e.g., 5% non-fat milk or BSA in

TBST).

Probe the membrane with a primary antibody specific for ISG15.

Wash the membrane and incubate with an appropriate HRP-conjugated secondary

antibody.

Detect the signal using an enhanced chemiluminescence (ECL) substrate.

Expected Results: In IFN-treated samples, the blot should show a band at ~15-17 kDa

representing free ISG15 and a smear or ladder of higher molecular weight bands representing
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ISGylated proteins. These bands should be absent or significantly weaker in the untreated

control lane.

Workflow for Comparing Antiviral Response in ISG15-
Deficient Models
This workflow outlines a typical experiment to compare the functional consequences of ISG15

deficiency in human versus mouse cells in the context of a viral infection.
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Caption: Workflow for comparing antiviral function of ISG15.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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